Cas no 110967-13-0 (2-amino-3H-pyrido[3,2-d]pyrimidin-4-one)

• Product name: 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one
• CAS No: 110967-13-0
• MF: C₇H₆N₄O
• MW: 162.14874
• CID: 129041
• PubChem ID: 135403758

2-amino-3H-pyrido[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyrido[3,2-d]pyrimidin-4(1H)-one
• 2-amino-1H-pyrido[3,2-d]pyrimidin-4-one
• 2-AMINO-PYRIDO[3,2-D]PYRIMIDIN-4(1H)-ONE
• Pyrido[3,2-d]pyrimidin-4(3H)-one,2-amino-
• 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one
• AC1LTQH5
• ACMC-1C7ZB
• AG-D-28808
• AK-32844
• CTK4A7118
• SureCN4570270
• 110967-13-0
• DTXSID30363736
• SCHEMBL4570270
• 2-amino-4-oxopyridopyrimidine
• 2-Aminopyrido[3,2-d]pyrimidin-4-ol
• AKOS006276414
• CS-0440866
• 111235-99-5

• Inchi： InChI=1S/C7H6N4O/c8-7-10-4-2-1-3-9-5(4)6(12)11-7/h1-3H,(H3,8,10,11,12)
• InChI Key： TYUQHMRMRMGSRO-UHFFFAOYSA-N
• SMILES： N=C1NC2=C(C(N1)=O)N=CC=C2

Computed Properties

• Exact Mass: 162.05400
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 403.1°C at 760 mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.811
• PSA: 84.66000
• LogP: 0.48150

2-amino-3H-pyrido[3,2-d]pyrimidin-4-one Security Information

2-amino-3H-pyrido[3,2-d]pyrimidin-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one

Comprehensive Overview of 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one (CAS No. 110967-13-0)

2-amino-3H-pyrido[3,2-d]pyrimidin-4-one, with the CAS number 110967-13-0, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyridopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in various diseases. The unique structure of 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one makes it a promising candidate for the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one has surged due to their versatility in medicinal chemistry. This compound is often explored for its kinase inhibitory properties, a hot topic in cancer research. Kinases play a critical role in cell signaling, and their dysregulation is linked to numerous malignancies. As such, 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one is being studied for its potential to modulate these pathways, offering hope for new targeted cancer therapies.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating molecules that can interact with neurotransmitter systems or reduce oxidative stress. The pyridopyrimidine scaffold of 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one may provide a foundation for designing neuroprotective agents, aligning with the growing focus on brain health and cognitive longevity.

The synthesis and optimization of 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one are also subjects of active research. Chemists are exploring green chemistry approaches to produce this compound more sustainably, reflecting the broader trend toward environmentally friendly pharmaceutical manufacturing. Methods such as catalytic hydrogenation and microwave-assisted synthesis are being evaluated to improve yield and reduce waste, addressing the industry's push for sustainable drug development.

From a commercial perspective, 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one is available through specialized chemical suppliers, often listed under its CAS number 110967-13-0. Researchers and pharmaceutical companies frequently search for high-purity batches to ensure reproducibility in experiments. The compound's structure-activity relationship (SAR) is a key focus, as slight modifications can significantly alter its biological effects. This has led to a surge in publications and patents involving pyridopyrimidine derivatives, highlighting its importance in modern drug design.

In summary, 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one (CAS 110967-13-0) is a multifaceted compound with broad applications in medicinal chemistry and drug discovery. Its potential in cancer therapy, neuroprotection, and sustainable synthesis makes it a valuable subject of ongoing research. As scientific advancements continue, this compound may pave the way for innovative treatments addressing some of today's most pressing health challenges.